Cas no 62243-02-1 (2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl-)

2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl- structure
62243-02-1 structure
Product Name:2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl-
CAS No:62243-02-1
MF:C11H12N2O3
MW:220.224582672119
CID:452812
PubChem ID:12326434
Update Time:2025-04-19

2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Isoxazolidinecarboxamide, 5-methyl-3-oxo-N-phenyl-
    • 5-methyl-3-oxo-N-phenyl-1,2-oxazolidine-2-carboxamide
    • 62243-02-1
    • DTXSID90489648
    • Inchi: 1S/C11H12N2O3/c1-8-7-10(14)13(16-8)11(15)12-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,12,15)
    • InChI Key: MLXVAOQXIRVKAO-UHFFFAOYSA-N
    • SMILES: O1C(C)CC(N1C(NC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 220.08486
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 58.64

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